Cas no 1220035-51-7 (2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride)

2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride is a chemically synthesized compound featuring a piperazine-piperidine core with an ethanol side chain, dihydrochloride salt form. This structure enhances solubility and stability, making it suitable for pharmaceutical and biochemical research applications. Its piperazine and piperidine moieties contribute to potential biological activity, particularly in receptor binding studies. The dihydrochloride salt improves handling and storage characteristics. The compound is commonly utilized as an intermediate in organic synthesis or as a reference standard in analytical workflows. High purity grades ensure reproducibility in experimental settings, supporting its use in drug discovery and development. Proper storage under inert conditions is recommended to maintain integrity.
2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride structure
1220035-51-7 structure
Product Name:2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride
CAS No:1220035-51-7
MF:C11H25Cl2N3O
MW:286.24170088768
CID:1075607
PubChem ID:56831599
Update Time:2025-10-23

2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4-Piperidinyl)-1-piperazinyl]-1-ethanol dihydrochloride
    • 2-(4-(Piperidin-4-yl)piperazin-1-yl)ethanoldihydrochloride
    • 2-[4-(piperidin-4-yl)piperazin-1-yl]ethan-1-ol dihydrochloride
    • AKOS015845262
    • 2-(4-piperidin-4-ylpiperazin-1-yl)ethanol;dihydrochloride
    • 2-(4-(Piperidin-4-yl)piperazin-1-yl)ethanol dihydrochloride
    • 2-[4-(4-Piperidinyl)-1-piperazinyl]-1-ethanoldihydrochloride
    • 1220035-51-7
    • 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride
    • MDL: MFCD13186590
    • Inchi: 1S/C11H23N3O.2ClH/c15-10-9-13-5-7-14(8-6-13)11-1-3-12-4-2-11;;/h11-12,15H,1-10H2;2*1H
    • InChI Key: DCFZBXFZYXNRQA-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OCCN1CCN(CC1)C1CCNCC1

Computed Properties

  • Exact Mass: 285.1374678g/mol
  • Monoisotopic Mass: 285.1374678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7Ų

2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride Pricemore >>

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Additional information on 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride

Comprehensive Overview of 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride (CAS No. 1220035-51-7)

In the realm of pharmaceutical and chemical research, 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride (CAS No. 1220035-51-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "piperazine-based compounds", "CAS 1220035-51-7 applications", and "2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol synthesis", reflecting the growing interest in this molecule.

The molecular structure of 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride features a piperidine ring fused with a piperazine moiety, a combination known for enhancing bioavailability and target specificity. This structural motif is often explored in drug discovery, particularly for central nervous system (CNS) targets and receptor modulation. Recent trends in scientific literature highlight the compound's relevance in studies related to neurotransmitter regulation and enzyme inhibition, aligning with popular search queries such as "piperazine derivatives in neuroscience" and "CAS 1220035-51-7 mechanism of action".

From a synthetic chemistry perspective, the preparation of 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride involves multi-step organic reactions, including amine alkylation and salt formation. The dihydrochloride salt form improves solubility, a critical factor for in vitro and in vivo studies. Laboratories focusing on medicinal chemistry optimization often investigate this compound's purity and stability, addressing common questions like "how to characterize CAS 1220035-51-7" and "analytical methods for piperazine derivatives".

The compound's potential extends to biochemical assays and high-throughput screening, where its interactions with G-protein-coupled receptors (GPCRs) are of particular interest. Given the rise of AI-driven drug discovery, computational studies involving molecular docking and QSAR modeling frequently reference this molecule. Searches for "CAS 1220035-51-7 in silico studies" and "piperazine-based drug design" underscore its relevance in modern research methodologies.

Quality control and regulatory compliance are paramount when working with 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and purity. Researchers often seek guidance on "CAS 1220035-51-7 storage conditions" and "handling piperazine derivatives safely", emphasizing the need for standardized protocols.

In conclusion, 2-4-(4-Piperidinyl)-1-piperazinyl-1-ethanol Dihydrochloride (CAS No. 1220035-51-7) represents a versatile scaffold in pharmaceutical research. Its applications span drug development, neuroscience, and computational chemistry, making it a subject of ongoing investigation. By addressing frequently searched terms like "piperazine derivatives uses" and "CAS 1220035-51-7 suppliers", this overview aims to bridge the gap between scientific inquiry and practical industry needs.

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